3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
Overview
Description
3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (3-EIPD) is a novel compound with a wide range of potential applications in scientific research and drug development. It was first synthesized in 2017 and has since been studied extensively by scientists in various fields. 3-EIPD has been found to have multiple biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Mechanism of Action
Target of Action
The primary target of 3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is the ubiquitin E3 ligase cereblon . This enzyme plays a crucial role in the ubiquitin-proteasome system, which is responsible for protein degradation within cells .
Mode of Action
This compound acts as a ligand for cereblon, inducing the enzyme to degrade specific proteins . In particular, it targets the Ikaros transcription factors IKAROS family zinc finger 1 (IKZF1) and IKZF3 for degradation .
Biochemical Pathways
The degradation of IKZF1 and IKZF3 disrupts the normal functioning of these transcription factors, affecting the biochemical pathways they regulate . The exact pathways and their downstream effects would depend on the specific roles of IKZF1 and IKZF3 in the cell.
Result of Action
The molecular and cellular effects of this compound’s action would be the result of the degradation of IKZF1 and IKZF3. This could lead to changes in gene expression and disruptions in cellular processes regulated by these transcription factors .
Advantages and Limitations for Lab Experiments
The use of 3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione in lab experiments has several advantages. It is a stable compound and can be stored for long periods of time without any significant degradation. Additionally, it is relatively inexpensive and can be easily synthesized in the laboratory. However, there are also some limitations. This compound is a relatively new compound, and there is still a lack of data on its long-term effects. Additionally, this compound is not water soluble and must be dissolved in organic solvents before use.
Future Directions
The potential applications of 3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione are still being explored. Future research could focus on the use of this compound as a therapeutic agent, as well as its potential use in drug development. Additionally, further research could focus on the effects of this compound on gene expression and cellular metabolism. Additionally, further research could focus on the effects of this compound on other physiological processes such as cell migration, cell proliferation, and angiogenesis. Finally, further research could focus on the development of new synthetic methods for the production of this compound.
Synthesis Methods
3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione is synthesized via a two-step process. The first step involves the reaction of 4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione (EIPD) with an aqueous solution of sodium hydroxide. This reaction produces this compound (this compound). The second step involves the reaction of this compound with an aqueous solution of sodium hydroxide and sodium bicarbonate. This reaction produces this compound monosodium salt (this compound-Na).
Scientific Research Applications
3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione has been used in a variety of scientific research applications. It has been used to study the effects of oxidative stress on cell viability and apoptosis, as well as the effects of reactive oxygen species on cell metabolism. This compound has also been used to study the role of nitric oxide in inflammation, as well as the role of nitric oxide in the regulation of cellular signaling pathways. Additionally, this compound has been used to study the role of nitric oxide in the regulation of gene expression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-ethynyl-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione' involves the reaction of piperidine-2,6-dione with 4-ethynylphthalic anhydride in the presence of a suitable catalyst to form the intermediate product, which is then subjected to reduction using a reducing agent to obtain the final product.", "Starting Materials": [ "Piperidine-2,6-dione", "4-Ethynylphthalic anhydride", "Catalyst", "Reducing agent" ], "Reaction": [ "Step 1: Piperidine-2,6-dione is reacted with 4-ethynylphthalic anhydride in the presence of a suitable catalyst to form the intermediate product.", "Step 2: The intermediate product is then subjected to reduction using a reducing agent to obtain the final product." ] } | |
CAS RN |
1416990-26-5 |
Molecular Formula |
C15H12N2O3 |
Molecular Weight |
268.3 |
Purity |
92 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-aminobutyl)sulfanyl]ethan-1-one hydrochloride](/img/structure/B6283971.png)